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Compound of Interest

Compound Name: 1,5-Dibromopent-2-ene

Cat. No.: B15468393 Get Quote

Technical Support Center: 1,5-Dibromopent-2-
ene
Disclaimer: Specific handling and safety data for 1,5-Dibromopent-2-ene is limited. The

following guidance is based on the known hazards of structurally similar compounds, such as

other allylic bromides and brominated hydrocarbons. Researchers should always conduct a

thorough risk assessment before beginning any experiment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,5-Dibromopent-2-ene?

Based on analogous compounds, 1,5-Dibromopent-2-ene is expected to be a hazardous

chemical with multiple potential risks.[1][2][3][4] It is likely to be a flammable liquid and vapor.[1]

[2] Skin and eye contact may cause severe irritation or chemical burns.[3][5] Inhalation of

vapors can lead to respiratory tract irritation, and ingestion is likely to be toxic.[1][4] Due to its

structure as an allylic bromide, it may also be a reactive compound.

Q2: What personal protective equipment (PPE) should I wear when handling this chemical?

To minimize exposure, it is crucial to wear appropriate personal protective equipment. This

includes:
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Eye Protection: Chemical safety goggles and a face shield should be worn to protect against

splashes.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and closed-

toe shoes are mandatory.[1][4]

Respiratory Protection: Work should be conducted in a well-ventilated laboratory or a fume

hood to avoid inhaling vapors.[6] If vapor concentrations are high, a respirator with an

appropriate cartridge may be necessary.[3]

Q3: How should I properly store 1,5-Dibromopent-2-ene?

Store 1,5-Dibromopent-2-ene in a tightly sealed container in a cool, dry, and well-ventilated

area.[1][7] It should be kept away from heat, sparks, open flames, and other sources of ignition.

[1][2][7] It is also important to store it separately from incompatible materials such as strong

oxidizing agents and bases.[1]

Q4: What should I do in the event of a spill?

In case of a spill, immediately evacuate the area and eliminate all ignition sources.[2][7]

Ventilate the space and wear appropriate PPE before attempting to clean up.[1] Absorb the spill

with an inert material like sand or vermiculite and collect it in a sealed container for disposal as

hazardous waste.[2][7]

Q5: What are the first-aid procedures for exposure?

Immediate action is critical in case of exposure:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[1][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.[1][2]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4][5]

Quantitative Data Summary
Physical and Chemical Properties of 1,5-Dibromopent-2-ene

Property Value

Molecular Formula C5H8Br2

Molecular Weight 227.92 g/mol

IUPAC Name 1,5-dibromopent-2-ene

SMILES C(CBr)C=CCBr

InChI InChI=1S/C5H8Br2/c6-4-2-1-3-5-7/h1-2H,3-5H2

InChIKey ZHYLRWJRBHIUJG-UHFFFAOYSA-N

Source: PubChem CID 54548048[8]

Hazard Identification based on Analogous Compounds

Hazard Class Pictogram(s) Hazard Statement(s)

Flammable Liquids 🔥
Highly flammable liquid and

vapor.

Acute Toxicity (Oral) 💀 Toxic if swallowed.

Skin Corrosion/Irritation corrosive
Causes severe skin burns and

eye damage.

Serious Eye Damage/Irritation corrosive Causes serious eye damage.

Specific Target Organ Toxicity health_and_safety
May cause respiratory

irritation.

Note: These hazards are inferred from structurally similar compounds like allyl bromide.[3][4]
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Experimental Protocols
Protocol for Handling a Spill of 1,5-Dibromopent-2-ene

Immediate Response:

Alert personnel in the immediate vicinity and evacuate the area.

If the spill is large or the substance is highly volatile, activate the fire alarm and contact

emergency services.

Eliminate all sources of ignition (e.g., turn off hot plates, unplug electrical equipment).

Personal Protection:

Don appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield,

and a lab coat. If significant vapors are present, use a respirator with an organic vapor

cartridge.

Containment:

If the spill is small, contain it by surrounding the area with an absorbent material (e.g.,

sand, vermiculite, or a commercial sorbent).

Cleanup:

Carefully apply an absorbent material over the spill, starting from the outside and working

inwards.

Once the liquid is fully absorbed, use non-sparking tools to collect the material into a

designated, labeled, and sealed container for hazardous waste.[7]

Decontamination:

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone), followed

by soap and water.
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Place all contaminated materials, including gloves and cleaning cloths, into the hazardous

waste container.

Final Steps:

Ensure the area is well-ventilated to allow any remaining vapors to dissipate.

Wash hands thoroughly with soap and water after the cleanup is complete.

Report the incident to the appropriate laboratory safety personnel.
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Caption: Workflow for responding to a chemical spill.
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Caption: Hierarchy of controls for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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